Cas no 919299-82-4 (1-Azulenecarboxylic acid, 3-decyl-)

• Product Name: 1-Azulenecarboxylic acid, 3-decyl-
• CAS No: 919299-82-4
• MF: C₂₁H₂₈O₂
• MW: 312.445826530457
• CID: 764312
• PubChem ID: 71425243
• Update Time: 2025-04-19

1-Azulenecarboxylic acid, 3-decyl- Chemical and Physical Properties

Names and Identifiers

• 1-Azulenecarboxylic acid, 3-decyl-
• 3-decylazulene-1-carboxylic acid
• DTXSID90844031
• 919299-82-4

• Inchi： 1S/C21H28O2/c1-2-3-4-5-6-7-8-10-13-17-16-20(21(22)23)19-15-12-9-11-14-18(17)19/h9,11-12,14-16H,2-8,10,13H2,1H3,(H,22,23)
• InChI Key： GUADGKYAFRMNLV-UHFFFAOYSA-N
• SMILES： OC(C1C2=CC=CC=CC2=C(C=1)CCCCCCCCCC)=O

Computed Properties

• Exact Mass: 312.208930132g/mol
• Monoisotopic Mass: 312.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 37.3Ų